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Introduction

Linoleoylcarnitine is a long-chain acylcarnitine, an ester of the essential nutrient L-carnitine
and the polyunsaturated fatty acid, linoleic acid. As a key intermediate in cellular metabolism,
linoleoylcarnitine plays a critical role in the transport of long-chain fatty acids into the
mitochondrial matrix for subsequent (3-oxidation and energy production. This guide provides an
in-depth exploration of the biochemical and structural properties of linoleoylcarnitine, its
metabolic significance, and its emerging roles in various physiological and pathophysiological
states. Designed for researchers, scientists, and professionals in drug development, this
document synthesizes current knowledge to offer a comprehensive technical resource.

Chemical Structure and Physicochemical Properties

A thorough understanding of the chemical nature of linoleoylcarnitine is fundamental to
appreciating its biological function and for the development of analytical and therapeutic
strategies.

Chemical Structure
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Linoleoylcarnitine is an amphipathic molecule, possessing both a hydrophilic quaternary
ammonium head group from the L-carnitine moiety and a long, hydrophobic acyl chain from
linoleic acid.

IUPAC Name: (3R)-3-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-4-
(trimethylazaniumyl)butanoate[1]

e Chemical Formula: C25sHasNOa[1]
e Molecular Weight: 423.6 g/mol [1]
e SMILES: CCCCC/C=C\C/C=C\CCCCCCCC(=0)O0C(C)C[1]

e InChl: INChl=1S/C25H45N04/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-
23(21-24(27)28)22-26(2,3)4/h9-10,12-13,23H,5-8,11,14-22H2,1-4H3/b10-9-,13-
12-/t23-/m1/s1[1]

Physicochemical Properties

The physicochemical properties of linoleoylcarnitine are crucial for its biological transport,
interaction with enzymes, and for the development of analytical methods.

Property Value/Description Source
XLogP3 7.2 [1]
) ~3.8 (for the carboxylic acid -
pKa (predicted) General L-carnitine data
group)

Soluble in organic solvents
such as ethanol, methanol,
- DMSO, and
Solubility ] ) [2]
dimethylformamide (DMF).
Limited solubility in aqueous

solutions.

The high XLogP3 value indicates a significant lipophilic character, which is expected due to the
long linoleic acid chain. This property dictates its association with cellular membranes and lipid-
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binding proteins. The pKa of the carboxylic acid group is similar to that of L-carnitine, indicating
that it will be deprotonated at physiological pH, contributing to the zwitterionic nature of the
molecule.

Biochemical Synthesis and Metabolism

Linoleoylcarnitine is not directly synthesized in a de novo pathway but is formed through the
esterification of L-carnitine with linoleoyl-CoA. This reaction is a key step in the transport of
linoleic acid into the mitochondria.

Biosynthesis of L-Carnitine

The biosynthesis of L-carnitine is a multi-step enzymatic process that occurs in the liver,
kidneys, and brain from the essential amino acids lysine and methionine.[3] The pathway
involves four key enzymes: Ne-trimethyllysine hydroxylase, 3-hydroxy-Ne-trimethyllysine
aldolase, 4-N-trimethylaminobutyraldehyde dehydrogenase, and y-butyrobetaine hydroxylase.

[4]

Formation of Linoleoylcarnitine: The Carnitine Shuttle

The primary mechanism for the formation of linoleoylcarnitine is through the action of the
carnitine shuttle system, which facilitates the transport of long-chain fatty acids across the inner
mitochondrial membrane. This process is catalyzed by a family of enzymes known as carnitine
palmitoyltransferases (CPTs).[5]

Activation of Linoleic Acid: In the cytoplasm, linoleic acid is first activated to its coenzyme A
(CoA) ester, linoleoyl-CoA, by the enzyme acyl-CoA synthetase.

o CPT1-Mediated Esterification: At the outer mitochondrial membrane, carnitine
palmitoyltransferase 1 (CPT1) catalyzes the transfer of the linoleoyl group from linoleoyl-CoA
to L-carnitine, forming linoleoylcarnitine and releasing free CoA.[5]

» Translocation: Linoleoylcarnitine is then transported across the inner mitochondrial
membrane into the mitochondrial matrix by the carnitine-acylcarnitine translocase (CACT).[5]

o CPT2-Mediated Re-esterification: In the mitochondrial matrix, carnitine palmitoyltransferase
2 (CPT2), located on the inner mitochondrial membrane, catalyzes the reverse reaction,
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transferring the linoleoyl group from linoleoylcarnitine back to CoA to reform linoleoyl-CoA.
The regenerated L-carnitine is then transported back to the cytoplasm by CACT.

The reformed linoleoyl-CoA in the mitochondrial matrix is now available for 3-oxidation to
produce acetyl-CoA, which enters the citric acid cycle for ATP production.

Diagram: The Carnitine Shuttle and Formation of Linoleoylcarnitine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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